Cas no 764622-27-7 (1H-Imidazole-1-butanethioamide)

• Product Name: 1H-Imidazole-1-butanethioamide
• CAS No: 764622-27-7
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 550451
• PubChem ID: 19417737
• Update Time: 2025-04-19

1H-Imidazole-1-butanethioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanethioamide
• 1H-Imidazole-1-butanethioamide(9CI)
• 4-imidazol-1-ylbutanethioamide
• 4-(1H-Imidazol-1-yl)butanethioamide
• AKOS000175227
• 764622-27-7
• DTXSID30598662

• Inchi： 1S/C7H11N3S/c8-7(11)2-1-4-10-5-3-9-6-10/h3,5-6H,1-2,4H2,(H2,8,11)
• InChI Key： XLIRVRRRSRAJJY-UHFFFAOYSA-N
• SMILES： S=C(CCCN1C=NC=C1)N

Computed Properties

• Exact Mass: 169.06753
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles